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Compound of Interest

Compound Name: CDD-1819

Cat. No.: B12383230 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
SHR-1819 is a humanized monoclonal antibody that targets the alpha subunit of the

interleukin-4 receptor (IL-4Rα). By blocking IL-4Rα, SHR-1819 inhibits the signaling of both IL-4

and IL-13, key cytokines implicated in type 2 inflammatory diseases. This antibody is under

investigation for the treatment of conditions such as atopic dermatitis and asthma.[1][2][3]

Provided as a lyophilized powder, SHR-1819 requires careful reconstitution to ensure its

stability, efficacy, and safety in preclinical research and drug development settings.

This document provides a detailed protocol for the reconstitution, handling, and storage of

lyophilized SHR-1819. The procedures outlined below are based on general best practices for

reconstituting therapeutic monoclonal antibodies and are intended to guide researchers,

scientists, and drug development professionals.

Materials and Equipment
Materials

Vial of lyophilized SHR-1819

Sterile Water for Injection (SWFI)

5% Dextrose Injection (D5W) or 0.9% Sodium Chloride Injection (Normal Saline)
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Sterile, single-use syringes (various sizes)

Sterile needles

Alcohol wipes (70% isopropyl alcohol)

Sterile, low-protein-binding storage tubes (e.g., polypropylene)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Equipment
Laminar flow hood or biological safety cabinet

Calibrated pipettes

Vortex mixer (optional)

Centrifuge for vials (optional)

Refrigerator (2-8°C)

Freezer (-20°C to -80°C, non-frost-free)[4]

Reconstitution Protocol
This protocol is based on a hypothetical presentation of 150 mg of lyophilized SHR-1819

powder in a single-use vial. Adjust volumes accordingly for different vial presentations.

Step 1: Preparation
Ensure all materials are sterile and readily accessible.

Perform all reconstitution steps in a laminar flow hood or biological safety cabinet to maintain

sterility.

Allow the vial of lyophilized SHR-1819 and the chosen diluent to equilibrate to room

temperature for approximately 15-30 minutes before reconstitution.
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Inspect the vial of lyophilized SHR-1819 to ensure the cake is intact and there are no signs

of damage to the vial or stopper.

Step 2: Reconstitution Procedure
Remove the plastic cap from the SHR-1819 vial and wipe the rubber stopper with a 70%

isopropyl alcohol wipe.

Using a sterile syringe and needle, slowly inject the appropriate volume of Sterile Water for

Injection (SWFI) onto the inside wall of the vial to avoid foaming. For a target concentration

of 100 mg/mL, add 1.5 mL of SWFI to the 150 mg vial.

Gently swirl the vial to dissolve the lyophilized powder. Avoid vigorous shaking or vortexing,

as this can cause protein denaturation and foaming.[3]

Allow the vial to sit at room temperature for a few minutes to ensure complete dissolution. If

complete dissolution is not achieved with gentle swirling, the vial may be gently rolled

between the palms.

Once reconstituted, the solution should be clear to slightly opalescent, colorless to pale

yellow, and essentially free of visible particles.[5]
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Step 3: Dilution for Administration (If Required)
For preclinical studies, SHR-1819 was administered via subcutaneous injection, with the

vehicle being a 5% glucose injection.[1] Therefore, further dilution may be necessary to achieve

the final desired concentration for injection.

Based on the desired final concentration and volume, calculate the required volume of the

reconstituted SHR-1819 solution and the diluent (e.g., 5% Dextrose or 0.9% Normal Saline).

Withdraw the calculated volume of reconstituted SHR-1819 from the vial using a sterile

syringe.

Slowly add the SHR-1819 solution to the appropriate volume of the chosen diluent.

Gently invert the container to mix. Do not shake.

Quantitative Data Summary
The following tables provide examples of reconstitution and dilution calculations.

Table 1: Reconstitution of Lyophilized SHR-1819

Parameter Value

Mass of Lyophilized Powder 150 mg/vial

Reconstitution Diluent Sterile Water for Injection (SWFI)

Volume of SWFI to Add 1.5 mL

Final Concentration 100 mg/mL

Table 2: Example Dilution for a 10 mg/kg Dose in a 20g Mouse
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Parameter Value

Animal Weight 20 g (0.02 kg)

Dose 10 mg/kg

Total Dose Required 0.2 mg

Reconstituted SHR-1819 Concentration 100 mg/mL

Volume of Reconstituted SHR-1819 2 µL

Final Injection Volume (Example) 100 µL

Diluent 5% Dextrose Injection

Volume of Diluent Required 98 µL

Final Concentration for Injection 2 mg/mL

Quality Control
A visual inspection of the reconstituted product is crucial to ensure its quality and safety.[5][6]

Appearance: The reconstituted solution should be clear to slightly opalescent and colorless

to pale yellow.

Particulates: The solution must be essentially free of visible particles. Inspect the vial against

a light and dark background to aid in the detection of any foreign matter.[5]

Integrity: If the lyophilized cake appears melted or discolored before reconstitution, do not

use the product.

Storage and Stability
Proper storage of both lyophilized and reconstituted SHR-1819 is critical to maintain its stability

and biological activity.

Table 3: Storage Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.lyophilizationworld.com/post/inspection-for-lyophilized-products-from-regulations-to-implementation-and-production-part-4
https://www.vaayath.com/product-and-container-considerations-for-manual-visual-inspection-of-pharmaceuticals/
https://www.lyophilizationworld.com/post/inspection-for-lyophilized-products-from-regulations-to-implementation-and-production-part-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Storage Temperature Duration

Lyophilized Powder 2-8°C
Refer to manufacturer's

expiration date

Reconstituted Solution 2-8°C Up to 24 hours

Reconstituted Solution -20°C to -80°C (in aliquots)
Up to 3 months (avoid freeze-

thaw cycles)[7]

Important Considerations:

Do not freeze lyophilized powder.

For long-term storage of the reconstituted antibody, it is recommended to aliquot the solution

into single-use, low-protein-binding tubes to avoid repeated freeze-thaw cycles.[4][7]

Use of frost-free freezers is not recommended as the temperature fluctuations can degrade

the antibody.[4][8]

Signaling Pathway of SHR-1819
SHR-1819 exerts its therapeutic effect by inhibiting the signaling of IL-4 and IL-13, which share

a common receptor subunit, IL-4Rα. This inhibition prevents the activation of the JAK-STAT

signaling pathway, a critical cascade in the inflammatory response of type 2 diseases.
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Conclusion
The proper reconstitution of lyophilized SHR-1819 is a fundamental step for ensuring the

reliability and reproducibility of experimental results. By following this detailed protocol,

researchers can prepare SHR-1819 solutions that are suitable for in vitro and in vivo studies,

contributing to the further understanding and development of this promising therapeutic

antibody. Adherence to aseptic techniques, careful handling to prevent protein denaturation,

and appropriate storage are paramount for maintaining the integrity of the product.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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